Cas no 1851135-84-6 (2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one)

2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one is a synthetic organic compound featuring a hydroxyazetidine moiety linked to a 4-methoxyphenyl ketone group. This structure confers unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The azetidine ring provides conformational rigidity, while the hydroxyl group enhances solubility and offers a handle for further functionalization. The para-methoxy substitution on the phenyl ring influences electronic properties, potentially improving stability and reactivity in coupling reactions. Its balanced lipophilicity and polar functionality make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s well-defined stereochemistry further supports its use in enantioselective synthesis.
2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one structure
1851135-84-6 structure
Product Name:2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one
CAS No:1851135-84-6
MF:C12H15NO3
MW:221.252403497696
CID:5719427
PubChem ID:121200224
Update Time:2025-09-28

2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • starbld0006645
    • 1851135-84-6
    • 2-(3-hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethanone
    • 2-(3-hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one
    • F1907-2968
    • AKOS026707897
    • 2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one
    • Inchi: 1S/C12H15NO3/c1-16-11-4-2-9(3-5-11)12(15)8-13-6-10(14)7-13/h2-5,10,14H,6-8H2,1H3
    • InChI Key: UHLZIQVRYIAZMD-UHFFFAOYSA-N
    • SMILES: OC1CN(CC(C2C=CC(=CC=2)OC)=O)C1

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.8Ų

2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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H171846-100mg
2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one
1851135-84-6
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$ 95.00 2022-06-04
TRC
H171846-500mg
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F1907-2968-0.25g
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F1907-2968-0.5g
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Additional information on 2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one

Comprehensive Overview of 2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one (CAS No. 1851135-84-6)

2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one (CAS No. 1851135-84-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of azetidine derivatives, which are known for their versatility in drug discovery and development. With a molecular formula that includes a hydroxyazetidine moiety and a 4-methoxyphenyl group, this compound exhibits intriguing physicochemical properties that make it a subject of interest for researchers.

The azetidine ring in 2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one is a four-membered nitrogen-containing heterocycle, which is relatively rare in nature but highly valuable in medicinal chemistry. This ring structure is often exploited for its conformational rigidity, which can enhance binding affinity to biological targets. The presence of a hydroxy group at the 3-position of the azetidine ring further increases the compound's polarity, potentially improving its solubility and bioavailability. These characteristics are particularly relevant in the context of drug design and targeted therapy, where molecular interactions play a critical role.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for new therapeutic agents and the exploration of structure-activity relationships (SAR). 2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one fits into this trend as a promising scaffold for the development of small-molecule inhibitors or modulators. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the ability of azetidine derivatives to cross the blood-brain barrier. Additionally, the 4-methoxyphenyl group may contribute to interactions with enzymes or receptors involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

The synthesis of 2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one typically involves multi-step organic reactions, including N-alkylation and ketone formation. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize yield and purity. Analytical methods like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are essential for characterizing the compound and ensuring its quality. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis, which are hot topics in contemporary chemical research.

From a commercial perspective, 2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its price and availability may vary depending on the scale of production and the level of purity required. Researchers frequently search for CAS No. 1851135-84-6 in databases like PubChem and SciFinder to access detailed information about its properties and applications. The compound's Safety Data Sheet (SDS) provides essential guidelines for handling and storage, ensuring compliance with laboratory safety standards.

In conclusion, 2-(3-Hydroxyazetidin-1-yl)-1-(4-methoxyphenyl)ethan-1-one (CAS No. 1851135-84-6) represents a fascinating example of modern synthetic chemistry with broad potential in pharmaceutical research. Its unique structure, combined with the growing interest in heterocyclic scaffolds and drug discovery, positions it as a valuable tool for scientists exploring new therapeutic avenues. As the field of precision medicine continues to evolve, compounds like this will likely play an increasingly important role in addressing unmet medical needs.

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